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Compound of Interest

Compound Name: MRS4719

Cat. No.: B12398848

Get Quote

For researchers and professionals in drug development, understanding the selectivity of a

pharmacological tool is paramount. This guide provides a detailed comparison of MRS4719's

cross-reactivity with other P2X receptors, supported by experimental data and protocols.

Introduction to MRS4719
MRS4719 is a potent and selective antagonist of the P2X4 receptor, a ligand-gated ion channel

activated by extracellular ATP. P2X4 receptors are implicated in various physiological and

pathological processes, including inflammation, neuropathic pain, and immune responses,

making them a significant target for therapeutic intervention. The selectivity of an antagonist

like MRS4719 is a critical determinant of its utility in both preclinical research and potential

clinical applications.

Cross-Reactivity Profile of MRS4719
Recent studies have characterized the selectivity of MRS4719 against a panel of human P2X

receptor subtypes. The following table summarizes the available quantitative data on the

inhibitory potency (IC50) of MRS4719.
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Receptor Subtype IC50 (µM) Species Reference

P2X4 0.503 Human [1][2]

P2X1 > 10 Human [1][2]

P2X2/3 > 10 Human [1][2]

P2X3 > 10 Human [1][2]

P2X2 Not Reported - -

P2X5 Not Reported - -

P2X6 Not Reported - -

P2X7 Not Reported - -

Data from Toti et al., J Med Chem, 2022.[1][2]

The data clearly demonstrates the high selectivity of MRS4719 for the human P2X4 receptor

over the P2X1, P2X2/3, and P2X3 receptors, with at least a 20-fold selectivity margin. The

activity of MRS4719 against P2X2, P2X5, P2X6, and P2X7 receptors has not been reported in

the key study.

Experimental Protocols
The determination of the cross-reactivity profile of MRS4719 involves robust experimental

methodologies. The two primary techniques employed are calcium imaging assays and whole-

cell patch-clamp electrophysiology.

Calcium Imaging Assay for IC50 Determination
This method measures the ability of an antagonist to inhibit the rise in intracellular calcium

([Ca2+]) triggered by a P2X receptor agonist.

1. Cell Culture and Dye Loading:

Human embryonic kidney (HEK293) cells stably expressing the human P2X receptor

subtypes of interest are cultured in appropriate media.
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On the day of the experiment, cells are loaded with a calcium-sensitive fluorescent dye (e.g.,

Fluo-4 AM) in a buffer solution (e.g., Hanks' Balanced Salt Solution - HBSS) for 45-60

minutes at 37°C.[3]

After incubation, the cells are washed to remove excess dye.[3]

2. Compound Incubation:

Serial dilutions of MRS4719 are prepared in the assay buffer.

The diluted compound or vehicle control is added to the wells containing the dye-loaded cells

and incubated for a specific period to allow for receptor binding.

3. Agonist Stimulation and Data Acquisition:

A P2X receptor agonist (e.g., ATP) at a concentration that elicits a submaximal response

(EC80) is added to the wells.

The changes in intracellular calcium are monitored in real-time using a fluorescence plate

reader.

4. Data Analysis:

The antagonist's inhibitory effect is calculated as a percentage of the response observed

with the agonist alone.

The IC50 value, the concentration of the antagonist that causes 50% inhibition of the agonist

response, is determined by fitting the concentration-response data to a sigmoidal dose-

response curve.
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Cell Preparation

Treatment

Measurement & Analysis

Culture HEK293 cells expressing P2X subtype

Load cells with Fluo-4 AM

Wash to remove excess dye

Incubate cells with MRS4719

Prepare MRS4719 dilutions

Add ATP (EC80)

Read fluorescence

Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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